methyl 1-methoxy-3-oxocyclobutane-1-carboxylate
Overview
Description
Methyl 1-methoxy-3-oxocyclobutane-1-carboxylate (MMOC) is an organic compound that is used in a variety of scientific applications, including synthesis, research, and laboratory experiments. MMOC is a cyclic ester, which is a type of compound that contains both an alcohol and an acid group. It is a colorless, flammable liquid at room temperature and has a variety of uses in organic chemistry.
Mechanism of Action
Methyl 1-methoxy-3-oxocyclobutane-1-carboxylate acts as a chelating agent, which means it can bind to metal ions and form complexes. The complexation of this compound with metal ions is done through hydrogen bonding and electrostatic interactions. The metal ion is bound to the oxygen atoms of the this compound molecule, and the complex is stabilized by the hydrogen bonds that are formed between the oxygen atoms and the metal ion. The formation of the complex results in a decrease in the reactivity of the metal ion, which can be useful in certain laboratory experiments.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on humans or animals. It is not known to have any toxic effects, and it is not known to be a carcinogen.
Advantages and Limitations for Lab Experiments
The main advantage of using methyl 1-methoxy-3-oxocyclobutane-1-carboxylate in laboratory experiments is that it can be used to form stable complexes with metal ions. This can be useful in certain types of experiments, such as those involving the synthesis of organometallic compounds or polymers. However, this compound is not soluble in water, which can limit its use in certain experiments. Additionally, this compound is flammable and should be handled with care.
Future Directions
There are several potential future directions for research involving methyl 1-methoxy-3-oxocyclobutane-1-carboxylate. These include the development of new synthetic methods for the synthesis of organometallic compounds, the design of new polymers containing this compound, and the exploration of its use as a catalyst in chemical reactions. Additionally, further research could be done on the mechanism of action of this compound and its effects on biochemical and physiological processes. Finally, further research could be done on the toxicity and carcinogenicity of this compound.
Synthesis Methods
Methyl 1-methoxy-3-oxocyclobutane-1-carboxylate is synthesized from the reaction of methoxyacetaldehyde and cyclobutanol. The reaction is done at room temperature in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction proceeds in two steps, with the first step involving the formation of a hemiacetal, followed by the formation of the this compound product.
Scientific Research Applications
Methyl 1-methoxy-3-oxocyclobutane-1-carboxylate is used in scientific research due to its ability to form stable complexes with metal ions. It is used in the synthesis of organometallic compounds, which are compounds containing a metal atom bonded to a carbon atom. It is also used in the synthesis of polymers, which are long chains of molecules. This compound is also used in the synthesis of heterocyclic compounds, which are molecules containing atoms of more than one element in a ring structure.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-methoxy-3-oxocyclobutane-1-carboxylate involves the reaction of a cyclobutanone derivative with methanol and a carboxylic acid derivative.", "Starting Materials": [ "Cyclobutanone", "Methanol", "Methyl 3-oxobutanoate", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Preparation of methyl 3-oxobutanoate by reacting cyclobutanone with methyl acetoacetate in the presence of sodium hydroxide.", "Step 2: Conversion of methyl 3-oxobutanoate to methyl 1-methoxy-3-oxocyclobutane-1-carboxylate by reacting it with methanol and hydrochloric acid.", "Step 3: Purification of the product by washing with water and drying with sodium chloride." ] } | |
CAS RN |
2763754-94-3 |
Molecular Formula |
C7H10O4 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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